Cas no 6933-47-7 (Methyl 4-amino-2-methylbenzoate)

• Product Name: Methyl 4-amino-2-methylbenzoate
• CAS No: 6933-47-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD08458829
• CID: 47086
• PubChem ID: 11672721
• Update Time: 2025-06-27

Methyl 4-amino-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl4-amino-2-methylbenzoate
• METHYL-4-AMINO-2-METHYLBENZOATE
• Methyl 4-amino-2-methylbenzoate
• 4-amino-2-methyl-benzoic acid methyl ester
• 4-Amino-2-methylbenzoic acid methyl ester
• Benzoic acid, 4-amino-2-methyl-, methyl ester
• Methyl 4-amino-2-methyl-benzoate
• PubChem13977
• KSC629I2T
• NRTWXBXJSGGTTE-UHFFFAOYSA-N
• methyl 4-azanyl-2-methyl-benzoate
• WT088
• 5-Amino-2-(methoxycarbonyl)toluene
• BCP24548
• 4-(Methoxycarbonyl)-3-methylaniline
• STL220828
• TS-02209
• AKOS005258859
• SB76534
• FT-0630101
• AM83064
• J-522289
• AC-23049
• 6933-47-7
• SCHEMBL132755
• SY030415
• A26855
• CS-W003522
• DS-1125
• DTXSID60470361
• MFCD08458829
• EN300-68820
• 4-Amino-2-methylbenzoic acid methyl ester;METHYL 4-AMINO-2-METHYLBENZOATE
• A836438
• Z877640768

• MDL： MFCD08458829
• Inchi： 1S/C9H11NO2/c1-6-5-7(10)3-4-8(6)9(11)12-2/h3-5H,10H2,1-2H3
• InChI Key： NRTWXBXJSGGTTE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)N)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Melting Point: 70-73°C
• Boiling Point: 302.4℃ at 760 mmHg
• PSA: 52.32000
• LogP: 1.94500

Methyl 4-amino-2-methylbenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-amino-2-methylbenzoate

Recent Advances in the Research of Methyl 4-amino-2-methylbenzoate (CAS: 6933-47-7)

Methyl 4-amino-2-methylbenzoate (CAS: 6933-47-7) is a chemical compound of significant interest in the pharmaceutical and chemical biology fields due to its versatile applications as an intermediate in drug synthesis and its potential biological activities. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the context of anti-inflammatory, antimicrobial, and anticancer research. This research brief synthesizes the latest findings to provide a comprehensive overview of the compound's current applications and future potential.

One of the key areas of investigation has been the compound's utility as a precursor in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of benzimidazole derivatives, which exhibit promising activity against resistant bacterial strains. The study demonstrated that Methyl 4-amino-2-methylbenzoate serves as a critical building block, enabling the introduction of functional groups that enhance the pharmacological properties of the final compounds.

In addition to its synthetic applications, recent research has also focused on the compound's intrinsic biological activities. A preclinical study conducted by researchers at the University of Tokyo investigated its anti-inflammatory effects in murine models. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that Methyl 4-amino-2-methylbenzoate significantly reduced pro-inflammatory cytokine levels, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. However, further studies are needed to elucidate its mechanism of action and optimize its efficacy and safety profiles.

Another noteworthy development is the exploration of Methyl 4-amino-2-methylbenzoate in oncology research. A 2024 study in European Journal of Medicinal Chemistry reported its incorporation into hybrid molecules designed to target specific cancer cell pathways. Preliminary in vitro results showed moderate cytotoxic activity against breast cancer cell lines, with researchers attributing this effect to the compound's ability to interfere with cell cycle progression. While these findings are promising, the study emphasized the need for additional in vivo validation to assess its therapeutic potential fully.

Beyond its direct applications, Methyl 4-amino-2-methylbenzoate has also been the subject of methodological advancements. Recent innovations in green chemistry have explored solvent-free synthesis routes for the compound, aiming to reduce environmental impact while maintaining high yields. A 2023 paper in Green Chemistry detailed a microwave-assisted synthesis method that achieved a 92% yield, significantly improving upon traditional approaches. Such advancements not only enhance the compound's accessibility but also align with the growing emphasis on sustainable practices in chemical manufacturing.

In conclusion, Methyl 4-amino-2-methylbenzoate (CAS: 6933-47-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule underscores its versatility, while recent methodological improvements further bolster its utility. Future research directions may include deeper mechanistic studies, expanded preclinical evaluations, and the development of derivatives with enhanced therapeutic profiles. As the field progresses, this compound is poised to remain a valuable asset in the quest for novel and effective treatments.